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deglucohyrcanoside deglucohyrcanoside
Brand Name: Vulcanchem
CAS No.: 14614-16-5
VCID: VC0086619
InChI: InChI=1S/C28H38O9/c1-26-7-5-19-20(28(26,34)9-6-18(26)15-10-22(31)35-12-15)3-2-16-11-17(4-8-27(16,19)14-29)37-25-24(33)23(32)21(30)13-36-25/h10-11,14,17-21,23-25,30,32-34H,2-9,12-13H2,1H3
SMILES: CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)OC6C(C(C(CO6)O)O)O
Molecular Formula: C28H38O9
Molecular Weight: 518.6 g/mol

deglucohyrcanoside

CAS No.: 14614-16-5

Main Products

VCID: VC0086619

Molecular Formula: C28H38O9

Molecular Weight: 518.6 g/mol

deglucohyrcanoside - 14614-16-5

CAS No. 14614-16-5
Product Name deglucohyrcanoside
Molecular Formula C28H38O9
Molecular Weight 518.6 g/mol
IUPAC Name 14-hydroxy-13-methyl-17-(5-oxo-2H-furan-3-yl)-3-(3,4,5-trihydroxyoxan-2-yl)oxy-1,2,3,6,7,8,9,11,12,15,16,17-dodecahydrocyclopenta[a]phenanthrene-10-carbaldehyde
Standard InChI InChI=1S/C28H38O9/c1-26-7-5-19-20(28(26,34)9-6-18(26)15-10-22(31)35-12-15)3-2-16-11-17(4-8-27(16,19)14-29)37-25-24(33)23(32)21(30)13-36-25/h10-11,14,17-21,23-25,30,32-34H,2-9,12-13H2,1H3
Standard InChIKey ZQVQSPBMCILIHV-UHFFFAOYSA-N
SMILES CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)OC6C(C(C(CO6)O)O)O
Canonical SMILES CC12CCC3C(C1(CCC2C4=CC(=O)OC4)O)CCC5=CC(CCC35C=O)OC6C(C(C(CO6)O)O)O
Synonyms deglucohyrcanoside
PubChem Compound 167127
Last Modified Nov 11 2021
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